Cas no 26858-31-1 (2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine)

2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine structure
26858-31-1 structure
Product Name:2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine
CAS No:26858-31-1
MF:C11H11ClN2S
MW:238.736439943314
MDL:MFCD09724094
CID:1090079
PubChem ID:22690263
Update Time:2025-09-19

2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(4-Chlorophenyl)thiazol-4-yl)ethanamine
    • 2-(4-chlorophenyl)-4-Thiazoleethanamine
    • 2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethanamine
    • 2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine
    • EN300-119253
    • AM807632
    • MFCD09724094
    • AKOS002681607
    • BBA85831
    • HPALOZKDXABWHG-UHFFFAOYSA-N
    • SCHEMBL2224601
    • 2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethan-1-amine
    • ALBB-031924
    • 26858-31-1
    • DB-067689
    • 2-(2-(4-chlorophenyl)thiazol-4-yl)ethan-1-amine
    • F2189-0248
    • 2-[2-(4-Chloro-phenyl)-thiazol-4-yl]-ethylamine
    • DTXSID90627588
    • DB-191411
    • NS-03295
    • CS-0268185
    • MDL: MFCD09724094
    • Inchi: 1S/C11H11ClN2S/c12-9-3-1-8(2-4-9)11-14-10(5-6-13)7-15-11/h1-4,7H,5-6,13H2
    • InChI Key: HPALOZKDXABWHG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC(=CS1)CCN

Computed Properties

  • Exact Mass: 238.0331472g/mol
  • Monoisotopic Mass: 238.0331472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 387.1±52.0 °C at 760 mmHg
  • Flash Point: 187.9±30.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine Security Information

2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethan-1-amine Pricemore >>

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